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Compound of Interest |

(R)-2-((((9H-Fluoren-9-
Compound Name: yl)methoxy)carbonyl)amino)-2-

methylpent-4-enoic acid

Cat. No.: B613592

\ J

This guide provides the key physicochemical properties of (R)-2-((Fmoc-amino))-2-methylpent-
4-enoic acid, a crucial amino acid derivative for peptide synthesis and drug development. The
data is compiled for researchers, scientists, and professionals in the field of medicinal
chemistry and pharmaceutical innovation.

Physicochemical Properties

The molecular formula and weight are fundamental parameters for any chemical compound,
essential for stoichiometric calculations in synthesis, analytical characterization, and
formulation development. The table below summarizes these core properties for the specified
compound.
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Property Value Reference

Fmoc-a-Me-D-Gly(allyl)-OH,
Synonyms ] [1]
Fmoc-a-methyl-D-allylglycine

Molecular Formula C21H21NOa [1][2]
Molecular Weight 351.4 g/mol [11[2]
CAS Number 288617-76-5 [1]
Appearance White to off-white powder [1]
Purity > 99.5% (Chiral HPLC) [1]

Methodology for Information Retrieval

The data presented was obtained through a systematic query of chemical databases using the
compound's systematic name and structural synonyms. The process involved identifying the
correct chemical entity and collating its verified physicochemical data from established
suppliers and chemical information repositories.
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User Query:
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dentify alternate names

Synonym ldentification:
Fmoc-a-methyl-D-allylglycine
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- Molecular Weight
- CAS Number

ross-reference sources
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ompile verified data

Final Data Table

Click to download full resolution via product page

Workflow for Physicochemical Data Retrieval.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b613592?utm_src=pdf-body-img
https://www.benchchem.com/product/b613592?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. chemimpex.com [chemimpex.com]
e 2. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [Technical Data for (R)-2-((Fmoc-amino))-2-methylpent-
4-enoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613592#r-2-fmoc-amino-2-methylpent-4-enoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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